5-Amino-6-chloro-7-ethyl-2,3-dimethoxyquinoxaline

• Molecular Formula: C12H14ClN3O2
• Molecular Weight: 267.71 g/mol
• IUPAC Name: 6-chloro-7-ethyl-2,3-dimethoxyquinoxalin-5-amine
• InChI: InChI=1S/C12H14ClN3O2/c1-4-6-5-7-10(9(14)8(6)13)16-12(18-3)11(15-7)17-2/h5H,4,14H2,1-3H3
• InChI Key: KKLXBGSDUJRZLI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=C1Cl)N)N=C(C(=N2)OC)OC

Description

5-Amino-6-chloro-7-ethyl-2,3-dimethoxyquinoxaline is a useful research compound. Its molecular formula is C12H14ClN3O2 and its molecular weight is 267.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-amino-2,3,7-trichloro6-ethylquinoxaline and 5-amino-2,3,6-trichloro-7-ethylquinoxaline (169 mg, 0.611 mmol) in anhydrous tetrahydrofuran (6 ml) was treated with a 25% solution of sodium methoxide in methanol (0.84 ml, 1.47 mmol) at 0° C. with stirring. After 3.5 hours, the solution was diluted with ethyl acetate, washed with water (2×10 ml), saturated aqueous sodium chloride (10 ml), dried (MgSO4) and concentrated under reduced pressure. Purification by flash chromatography (eluting with hexane/ethyl acetate 19:1) gave two products. The first eluted compound, 5-amino-6-chloro-7-ethyl-2,3-dimethoxyquinoxaline (42 mg, 26%), was obtained as a white solid.